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Compound of Interest

Compound Name: CAY10580

Cat. No.: B593249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and recommended long-

term storage conditions for CAY10580. Adherence to these guidelines is crucial for ensuring

the integrity and activity of the compound in experimental settings.

Chemical and Physical Properties
CAY10580 is a selective agonist for the prostaglandin E2 (PGE2) receptor subtype EP4.[1][2]

Understanding its fundamental properties is the first step in ensuring its proper handling and

storage.

Property Value

Formal Name
2-(3-hydroxyoctyl)-5-oxo-1-pyrrolidineheptanoic

acid[1][3][4]

CAS Number 64054-40-6[1][3][4]

Molecular Formula C19H35NO4[1][3][4]

Molecular Weight 341.5 g/mol [1][3][4]

Purity ≥96%[1][3][4]

Formulation A solution in ethanol[1][3][4]
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Long-Term Storage and Stability
Proper storage is critical to maintain the stability of CAY10580. The manufacturer provides

specific recommendations based on stability testing.

Parameter Recommendation

Storage Temperature -20°C[3]

Long-Term Stability
≥ 2 years (when stored at -20°C in the supplied

ethanol solution)[1][3][5]

Aqueous Solution Storage Not recommended for more than one day[3]

Note: The stability of CAY10580 in aqueous solutions is limited. It is advised to prepare fresh

aqueous solutions for each experiment and avoid repeated freeze-thaw cycles.

Handling and Solution Preparation
CAY10580 is supplied as a solution in ethanol. If a different solvent is required, the ethanol can

be evaporated under a gentle stream of nitrogen.[3]

Solubility Data:

Solvent Approximate Solubility

DMSO 10 mg/mL[1][3]

Dimethyl Formamide 10 mg/mL[3]

Ethanol 20 mg/mL[1]

PBS (pH 7.2) 2.5 mg/mL[1][3]

For biological experiments, it is recommended to make further dilutions of the stock solution

into aqueous buffers or isotonic saline.[3] Ensure that the residual amount of organic solvent is

insignificant, as it may have physiological effects.[3]
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Experimental Protocol: Assessment of Long-Term
Stability
This protocol outlines a general method for assessing the long-term stability of CAY10580
under various conditions.

4.1. Objective: To determine the degradation profile of CAY10580 over time at different storage

temperatures and in various solvent systems.

4.2. Materials:

CAY10580

Ethanol (anhydrous)

DMSO (anhydrous)

Phosphate-buffered saline (PBS), pH 7.2

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or Mass Spectrometry)

C18 HPLC column

Calibrated analytical balance

Temperature-controlled storage chambers/incubators

Inert gas (e.g., nitrogen)

4.3. Experimental Workflow:
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Sample Preparation

Stability Analysis

Data Interpretation

Prepare CAY10580 Stock Solution
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Collect Samples at Time Points

Analyze by HPLC
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Caption: Workflow for CAY10580 Stability Testing.
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4.4. Procedure:

Stock Solution Preparation: Prepare a stock solution of CAY10580 in anhydrous ethanol at a

known concentration (e.g., 10 mg/mL).

Sample Aliquoting: Aliquot the stock solution into amber glass vials. For solvent-dependent

stability, evaporate the ethanol under a gentle stream of nitrogen and reconstitute in the

desired solvents (e.g., DMSO, PBS pH 7.2).

Storage Conditions: Store the aliquots at a minimum of three different temperatures.

Suggested temperatures: -20°C (recommended storage), 4°C (refrigerated), and 25°C (room

temperature).

Time Points: Designate several time points for analysis (e.g., T=0, 1 week, 1 month, 3

months, 6 months, 1 year, 2 years).

HPLC Analysis:

At each time point, retrieve one aliquot from each storage condition.

Analyze the sample by a validated reverse-phase HPLC method. A C18 column is a

common starting point.

The mobile phase composition will need to be optimized (e.g., a gradient of acetonitrile

and water with 0.1% formic acid).

Monitor the elution profile using a UV detector at an appropriate wavelength or a mass

spectrometer for more detailed analysis of degradants.

Data Analysis:

Determine the peak area of the parent CAY10580 compound and any degradation

products.

Calculate the percentage of CAY10580 remaining at each time point relative to the initial

time point (T=0).

Plot the percentage of CAY10580 remaining versus time for each storage condition.
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Signaling Pathway Context
CAY10580 is a selective agonist of the EP4 receptor, which is a Gs protein-coupled receptor.[1]

[2] Activation of this receptor initiates a downstream signaling cascade involving adenylyl

cyclase and cyclic AMP (cAMP).
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Caption: CAY10580-mediated EP4 Signaling Pathway.

Understanding this pathway is crucial for designing and interpreting experiments involving

CAY10580. The stability of the compound directly impacts its ability to effectively activate this

signaling cascade and elicit a biological response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b593249#cay10580-stability-and-long-term-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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